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Compound of Interest

Compound Name: 4-tert-Butoxystyrene

Cat. No.: B1630329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information regarding the solubility of

4-tert-Butoxystyrene in organic solvents. Despite a comprehensive search of publicly

available scientific literature and technical data sheets, specific quantitative solubility data (e.g.,

g/100mL or mol/L at various temperatures) for 4-tert-Butoxystyrene in a range of organic

solvents is not readily available. The information presented herein is based on the physical

properties and qualitative descriptions found in safety data sheets and product information from

chemical suppliers.

Core Physical Properties
While direct solubility data is limited, the physical properties of 4-tert-Butoxystyrene can

provide insights into its expected solubility behavior. As a substituted styrene with a bulky,

nonpolar tert-butoxy group, it is anticipated to be soluble in nonpolar organic solvents and less

soluble in polar solvents.
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Property Value Reference

Molecular Formula C₁₂H₁₆O [1]

Molecular Weight 176.26 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[2][3]

Density 0.936 g/mL at 25 °C [3][4][5][6]

Melting Point -38 °C [4][5]

Boiling Point
256.8 ± 9.0 °C at 760 Torr; 72-

73 °C at 0.1 mmHg
[4][5]

Flash Point 97 °C (207 °F) - closed cup [4][5]

Water Solubility No data available [7]

Experimental Protocols
Specific experimental protocols for determining the solubility of 4-tert-Butoxystyrene were not

found in the reviewed literature. However, a general methodology for determining the solubility

of a liquid compound in an organic solvent is presented below. This protocol is a standard

approach and can be adapted for the specific compound and solvents of interest.

General Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of a compound

like 4-tert-Butoxystyrene in an organic solvent using a gravimetric method.
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Select and prepare
organic solvent

Add a known volume
of solvent to each vial

Obtain pure
4-tert-Butoxystyrene

Add excess 4-tert-Butoxystyrene
to each vial

Prepare and label
scintillation vials

Equilibrate at a constant
temperature with stirring

Centrifuge to separate
undissolved solute

Take a known volume
of the supernatant

Evaporate the solvent Weigh the residue
Calculate solubility
(e.g., in g/100mL)
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Caption: A generalized workflow for the experimental determination of solubility.

Applications in Research and Drug Development
4-tert-Butoxystyrene is a versatile monomer used in the synthesis of various polymers.[2] Its

derivatives have applications in photoresists, ion exchange resins, and drug delivery systems.

[8][9][10] Understanding its solubility is crucial for optimizing reaction conditions, purification

processes, and formulation development in these applications. The tert-butoxy group can be

cleaved under acidic conditions to yield poly(4-hydroxystyrene), a polymer with different

solubility characteristics that is important in microelectronics and other fields.[2][10]

Conclusion
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While quantitative data on the solubility of 4-tert-Butoxystyrene in various organic solvents is

not readily available in the public domain, its chemical structure suggests good solubility in

nonpolar organic solvents. For researchers and drug development professionals, experimental

determination of solubility in specific solvent systems of interest is recommended using

standard protocols, such as the one outlined in this guide. Further research to quantify the

solubility of this important monomer would be a valuable contribution to the scientific

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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